N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]-2-thiophenecarboxamide

• IUPAC Name: N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C10H11N3O2S2/c1-6(14)5-8-11-10(17-13-8)12-9(15)7-3-2-4-16-7/h2-4,6,14H,5H2,1H3,(H,11,12,13,15)
• InChI Key: WEEUBGBYXVFCKY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=NSC(=N1)NC(=O)C2=CC=CS2)O
• Molecular Formula: C10H11N3O2S2
• Molecular Weight: 269.3 g/mol

Description

N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]-2-thiophenecarboxamide, also known as HPTC, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. HPTC is a thiadiazole derivative that contains a carboxamide and a hydroxypropyl group. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]-2-thiophenecarboxamide is not fully understood, but studies suggest that it induces apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the production of pro-inflammatory cytokines by blocking the activation of NF-κB.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits anticancer activity by inducing apoptosis in cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, which makes it a potential anti-inflammatory agent. Additionally, this compound has been shown to have antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]-2-thiophenecarboxamide in lab experiments is that it exhibits anticancer activity, which makes it a potential candidate for the development of cancer treatments. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]-2-thiophenecarboxamide. One direction is to further investigate its mechanism of action, which may lead to the development of more effective cancer treatments. Another direction is to study the potential use of this compound as an anti-inflammatory agent, which may have implications for the treatment of inflammatory diseases. Additionally, future studies could investigate the potential use of this compound as an antioxidant, which may have implications for the prevention of oxidative stress-related diseases.

Scientific Research Applications

N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]-2-thiophenecarboxamide has been studied extensively for its potential applications in the field of medicine, particularly in the treatment of cancer. Studies have shown that this compound exhibits anticancer activity by inducing apoptosis in cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.